![molecular formula C10H14FN3 B6646631 4-Fluoro-6-(2-methylpiperidin-1-yl)pyrimidine](/img/structure/B6646631.png)
4-Fluoro-6-(2-methylpiperidin-1-yl)pyrimidine
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Overview
Description
4-Fluoro-6-(2-methylpiperidin-1-yl)pyrimidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. It belongs to the class of pyrimidine derivatives and is known for its unique chemical properties.
Scientific Research Applications
4-Fluoro-6-(2-methylpiperidin-1-yl)pyrimidine has been extensively studied for its potential applications in drug development. It has been found to exhibit potent activity against a range of diseases, including cancer, inflammation, and infectious diseases. It has also been investigated for its potential use as a diagnostic tool in medical imaging.
Mechanism of Action
The mechanism of action of 4-Fluoro-6-(2-methylpiperidin-1-yl)pyrimidine is not fully understood. However, it is believed to act by inhibiting specific enzymes or proteins that are involved in disease processes. For example, it has been found to inhibit the activity of certain kinases that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and inhibit the growth of infectious agents. It has also been shown to have an effect on the central nervous system, although the exact nature of this effect is not fully understood.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-Fluoro-6-(2-methylpiperidin-1-yl)pyrimidine is its potent activity against a range of diseases. This makes it a promising candidate for drug development. However, there are also limitations to its use in lab experiments. For example, it may be toxic to certain cell types or may have limited solubility in certain solvents.
Future Directions
There are many potential future directions for research on 4-Fluoro-6-(2-methylpiperidin-1-yl)pyrimidine. Some of these include:
1. Further investigation of its mechanism of action to better understand its effects on disease processes.
2. Development of new derivatives with improved potency and selectivity.
3. Investigation of its potential use in combination with other drugs for synergistic effects.
4. Investigation of its potential use in medical imaging for diagnostic purposes.
5. Investigation of its potential use in treating other diseases, such as autoimmune diseases and neurological disorders.
In conclusion, this compound is a promising compound with potential applications in drug development. Its unique chemical properties and potent activity against a range of diseases make it a promising candidate for further research. However, more research is needed to fully understand its mechanism of action and to develop new derivatives with improved potency and selectivity.
Synthesis Methods
The synthesis of 4-Fluoro-6-(2-methylpiperidin-1-yl)pyrimidine involves a multi-step process that includes the reaction of 4-chloro-6-fluoropyrimidine with 1-methylpiperidine. The reaction is carried out in the presence of a base and a solvent, such as acetonitrile or dimethylformamide. The resulting product is then purified through column chromatography to obtain the final product.
Properties
IUPAC Name |
4-fluoro-6-(2-methylpiperidin-1-yl)pyrimidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14FN3/c1-8-4-2-3-5-14(8)10-6-9(11)12-7-13-10/h6-8H,2-5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCYYIUMDKYIIDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1C2=CC(=NC=N2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14FN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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